3-(Chloromethyl)-1-ethoxy-5-methoxynaphthalene

• Molecular Formula: C14H15ClO2
• Molecular Weight: 250.72 g/mol
• IUPAC Name: 3-(chloromethyl)-1-ethoxy-5-methoxynaphthalene
• InChI: InChI=1S/C14H15ClO2/c1-3-17-14-8-10(9-15)7-12-11(14)5-4-6-13(12)16-2/h4-8H,3,9H2,1-2H3
• InChI Key: BWUKNBHLQUOXKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC2=C1C=CC=C2OC)CCl

Description

3-(Chloromethyl)-1-ethoxy-5-methoxynaphthalene is a useful research compound. Its molecular formula is C14H15ClO2 and its molecular weight is 250.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl (4-ethoxy-8-methoxynaphthalen-2-yl)methanol (0.136 g, 0.59 mmol) and TEA (0.25 mL, 1.76 mmol) in dry CH2Cl2 (6 mL) was added MsCl (0.068 mL, 0.88 mmol). The resulting reaction mixture was stirred at room temperature overnight and was then diluted with CH2Cl2 (25 mL) and washed with brine. The organic layer was dried over Na2SO4, filtered and concentrated. The residue was purified on a silica gel column eluting with a gradient of 100% hexanes to 10% EtOAc/hexanes to give the title intermediate (23 mg) as a white solid.